Cas no 1076-22-8 (3-Methylxanthine)

3-Methylxanthine Properties

Names and Identifiers

• 3-methylxanthine
• AKOS NCG-0058
• 2,6-DIHYDROXY-3-METHYLPURINE
• 3,7-dihydro-3-methyl-1H-purine-2,6-dione
• 3-METHYLXANTHINE XANTHINE DERIVATIVE
• 3-METHYLXANTHINE CRYSTALLINE
• 3-methyl-7H-purine-2,6-dione
• 3-methyl-1H-purine-2,6(3H,7H)-dione
• 1H-PURINE-2,6-DIONE,3,9-DIHYDRO-3-METHYL-
• 3,7-dihydro-3-methyl-1h-purine-6-dione
• 3-METHYL-2,3,6,9-TETRAHYDRO-1H-PURINE-2,6-DIONE
• 3-Methylxanthine-[13C4,15N3]
• 3-Methyl-3,7-dihydro-1H-purine-2,6-dione
• Linaint-E
• 3-Methylxantine
• 3-Methy-xanthine
• 3-methyl-xanthin
• 3-methyl-7H-xanthine
• 3-methyl-9H-xanthine
• Theophylline Impurity B
• 3-METHYLXANTHINE 98+%
• Xanthine, 3-methyl-
• 3 MX
• 3-METHYL XANTHINE
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-
• 3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• WS6X982OEC
• GMSNIKWWOQHZGF-UHFFFAOYSA-N
• 3-Methyl-3,9-dihydro-purine-2,6-dione
• 3-Methylxanthine
• AKOS006221835
• Oprea1_233226
• SPBio_000423
• DS-1280
• CCRIS 5817
• 3-methyl-9H-purine-2,6-dione
• AKOS004120009
• KBio2_002422
• s6186
• Spectrum2_000502
• Z1741977122
• 3-methyl-3,9-dihydro-2H,6H-purine-2,6-dione
• 3-methyl-xanthine
• A801730
• Spectrum4_001571
• Q27888118
• Spectrum3_001652
• NS00005277
• 2-oxo-3-methylhypoxanthine
• 3-methyl-7H-purine-2,6-dione;3-Methylxanthine
• 3-methyl-3,7(9)-dihydro-purine-2,6-dione
• KBio3_002623
• UNII-WS6X982OEC
• NSC 515466
• HY-50723
• W-108741
• BSPBio_003403
• SY031706
• PENTOXIFYLLINE IMPURITY B [EP IMPURITY]
• AKOS002272340
• PD001242
• 1-METHYLXANTHINE (1-MX)
• KBioGR_002122
• 3-Methylxanthine, 98%
• THEOPHYLLINE IMPURITY B [EP IMPURITY]
• 3-Methyl-3,9-dihydro-purine-2,6-dione(3-methyl xanthine)
• SCHEMBL237146
• SpecPlus_000737
• DTXSID90148107
• M2073
• 3,9-dihydro-3-methyl-1H-purine-2,6-dione
• Linagliptin Intermediates
• 3-methyl-3,7-dihydropurine-2,6-dione
• J-505016
• KBio2_007558
• NCGC00095330-02
• N(1)-demethyltheophylline
• Spectrum_001898
• CS-W020049
• EINECS 214-058-1
• 3-Methyl-3,9-dihydro-1H-purine-2,6-dione
• 3-Methyl-3,7-dihydro-1H-purine-2,6-dione (3-Methylxanthine)
• 1076-22-8
• CHEMBL619
• BDBM50001515
• CHEBI:62208
• NSC515466
• MFCD00005580
• SPECTRUM1504182
• NCGC00095330-01
• 3-Methyl-3,7-dihydro-purine-2,6-dione
• KBio1_001777
• EN300-212022
• KBio2_004990
• NSC-515466
• 1H-Purine-2, 3,7-dihydro-3-methyl-
• Spectrum5_001544
• BIDD:GT0266
• SCHEMBL8663339
• KBioSS_002428
• FT-0616197
• 3-methyl-1H-purine-2,6(3H,9H)-dione
• CHEBI:62207
• DivK1c_006833
• GEO-01981
• CCG-39565
• AM20080030
• Oprea1_288071
• WLN: T56 BM DN FNVMVJ F1
• 3-Methyl-3,9-dihydro-1H-purine-2,6-dione #
• BCP18161
• THEOPHYLLINE MONOHYDRATE IMPURITY B [EP IMPURITY]
• NCGC00178088-01
• PENTOXIFYLLINE IMPURITY B (EP IMPURITY)
• THEOPHYLLINE MONOHYDRATE IMPURITY B (EP IMPURITY)
• THEOPHYLLINE IMPURITY B (EP IMPURITY)
• CHEBI:62205
• STK776266
• 3,7-Dihydro-3-methyl-1H-purine-2,6-dione
• 3-methylxanthines
• 2,6-Dihydroxy-3-methylpurine
• DTXCID8070598
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-(9CI)
• purine-2,6(1H,3H)-dione, 3-methyl-
• BBL012772
• DB-040769
• 3-Methyl-1H-purine-2,6(3H,7H)-dione
• 3-methyl-3,7-dihydro-1H-purine-2,6-dione
• 3-METHYLXANTHINE
• +Expand

• MDL： MFCD00005580
• InChIKey： GMSNIKWWOQHZGF-UHFFFAOYSA-N
• Inchi： 1S/C6H6N4O2/c1-10-4-3(7-2-8-4)5(11)9-6(10)12/h2H,1H3,(H,7,8)(H,9,11,12)
• SMILES： O=C1C2=C(N=C([H])N2[H])N(C([H])([H])[H])C(N1[H])=O

Computed Properties

• Exact Mass: 166.049075g/mol
• Surface Charge: 0
• XLogP3: -0.7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 166.049075g/mol
• Monoisotopic Mass: 166.049075g/mol
• Topological Polar Surface Area: 78.1Ų
• Heavy Atom Count: 12
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 11
• Surface Charge: 0

Experimental Properties

• LogP: -1.05010
• PSA: 83.54000
• Refractive Index: 1.6700 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 294.33°C (rough estimate)
• Melting Point: >300 °C (lit.)
• Flash Point: 148.8°C
• Color/Form: Powder
• Solubility: Not determined
• Density: 1.4434 (rough estimate)

3-Methylxanthine Security Information

• Symbol: GHS07
• RTECS：ZD8750000
• WGK Germany：1
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P260-P314-P501
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 22
• Signal Word：Warning

3-Methylxanthine Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2942000000